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Compound of Interest

Compound Name: Methyl 2-cyanoisonicotinate

Cat. No.: B042131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information, handling procedures, and

Material Safety Data Sheet (MSDS) details for Methyl 2-cyanoisonicotinate (CAS No. 94413-

64-6). The information herein is intended to ensure the safe use of this compound in research

and development settings.

Chemical and Physical Properties
Methyl 2-cyanoisonicotinate is a pale brown solid organic compound.[1] It is slightly soluble

in water.[1][2] Proper understanding of its physical and chemical properties is fundamental to

its safe handling and use.
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Property Value Reference

Molecular Formula C₈H₆N₂O₂ [1][3]

Molar Mass 162.15 g/mol [1][3]

Appearance Pale brown solid [1]

Melting Point 107-109°C [1]

Boiling Point (Predicted) 296.6 ± 25.0 °C [1]

Density (Predicted) 1.25 ± 0.1 g/cm³ [1]

Water Solubility
Slightly soluble (6.2 g/L at

25°C)
[1][2]

Purity Typically 97% - 98% [2]

Safety and Hazard Information
Methyl 2-cyanoisonicotinate is classified as a harmful substance.[2] The Globally

Harmonized System (GHS) classification and associated hazard statements are summarized

below.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.

Acute Toxicity, Dermal
GHS07 (Exclamation

Mark)
Warning

H312: Harmful in

contact with skin.

Skin

Corrosion/Irritation

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.

Serious Eye

Damage/Eye Irritation

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.

Acute Toxicity,

Inhalation

GHS07 (Exclamation

Mark)
Warning

H332: Harmful if

inhaled.

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements can be found in

safety data sheets, including recommendations for prevention, response, storage, and

disposal.

Experimental Protocols
While specific experimental protocols for determining the toxicity of Methyl 2-
cyanoisonicotinate are not publicly available, the hazard classifications indicate that standard

toxicological studies have been performed. These typically include:

Acute Oral, Dermal, and Inhalation Toxicity Studies: These experiments are generally

conducted in animal models (e.g., rats, rabbits) to determine the median lethal dose (LD50)

or lethal concentration (LC50) of a substance. The protocols follow internationally recognized

guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD).
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Skin and Eye Irritation Studies: These tests, often performed on animal models, assess the

potential of a substance to cause irritation upon contact with the skin and eyes. In vitro

alternatives are increasingly being used.

Specific Target Organ Toxicity Studies: These experiments evaluate the potential for a single

exposure to a chemical to cause significant, non-lethal target organ/systemic toxicity.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[2] Keep

away from oxidizing agents.[2] The recommended storage temperature is room temperature

or ambient.[3]

Handling: Use only in a well-ventilated area.[4] Avoid breathing dust, fume, gas, mist, vapors,

or spray.[4] Wash hands and any exposed skin thoroughly after handling.[4] Wear protective

gloves, protective clothing, eye protection, and face protection.[4]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is essential. The following

diagram outlines the recommended first aid procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/shop/products/methyl-2-cyanoisonicotinate-97-thermo-scientific/AAH6309003
https://www.fishersci.com/shop/products/methyl-2-cyanoisonicotinate-97-thermo-scientific/AAH6309003
https://www.3wpharm.com/product/20680.html
https://www.fishersci.com/store/msds?partNumber=SPB05937EA&productDescription=METHYL+2%2C6-DICHLOROISONI+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SPB05937EA&productDescription=METHYL+2%2C6-DICHLOROISONI+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SPB05937EA&productDescription=METHYL+2%2C6-DICHLOROISONI+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SPB05937EA&productDescription=METHYL+2%2C6-DICHLOROISONI+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to fresh air. [5]

Skin Contact

Remove contaminated clothing. [5]

Eye Contact

Rinse eyes with water for several minutes. [7]

Ingestion

Rinse mouth. [7]

Seek immediate medical attention. [5, 6]

If breathing has stopped, give artificial respiration. [5]

If necessary

Wash skin with soap and water. [5]

If irritation persists

If irritation persists

Click to download full resolution via product page

First Aid Response to Exposure

Accidental Release Measures
In the case of a spill, a clear and systematic response is necessary to ensure the safety of

personnel and the environment.
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Initial Response

Containment & Cleanup

Final Steps

Evacuate personnel to safe areas. [12]

Ensure adequate ventilation. [12]

Remove all sources of ignition.

Wear appropriate personal protective equipment. [12]

Prevent further leakage or spillage.

Sweep up and shovel into suitable containers for disposal. [8]

Dispose of contents/container to an approved waste disposal plant. [8]

Clean the affected area.

Report the incident according to regulations.

Click to download full resolution via product page

Chemical Spill Response Workflow
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: Fire may produce irritating, corrosive, and/or toxic gases, including

nitrogen oxides, carbon monoxide, and carbon dioxide.[6][7]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Exposure Controls and Personal Protection
To minimize the risk of exposure, appropriate engineering controls and personal protective

equipment (PPE) should be utilized.

Engineering Controls: Ensure adequate ventilation, especially in confined areas.[4] Eyewash

stations and safety showers should be close to the workstation location.[4]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[4]

[8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[7][8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Transportation Information
Methyl 2-cyanoisonicotinate is regulated for transport.

Transport Hazard Class: 6.1 (Toxic)[2]

Packaging Group: III[2]
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Proper Shipping Name: NITRILES, SOLID, TOXIC, N.O.S.[2]

This guide is intended as a summary of the available safety information. Always refer to the

most current and complete Safety Data Sheet (SDS) provided by the supplier before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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